2,3-dihydro-1H-inden-5-yl(3,4-dimethoxybenzyl)amine
Overview
Description
2,3-dihydro-1H-inden-5-yl(3,4-dimethoxybenzyl)amine is a chemical compound that has been the subject of scientific research in recent years. This molecule has been found to have potential applications in a variety of fields, including medicine, materials science, and organic chemistry. In
Mechanism of Action
The mechanism of action of 2,3-dihydro-1H-inden-5-yl(3,4-dimethoxybenzyl)amine is not fully understood. However, it has been found to interact with certain receptors in the brain, which may be responsible for its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 2,3-dihydro-1H-inden-5-yl(3,4-dimethoxybenzyl)amine has potential anti-inflammatory and antioxidant effects. It has also been found to have potential neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of 2,3-dihydro-1H-inden-5-yl(3,4-dimethoxybenzyl)amine is that it is relatively easy to synthesize. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.
Future Directions
There are many potential future directions for research on 2,3-dihydro-1H-inden-5-yl(3,4-dimethoxybenzyl)amine. One direction is to study its potential therapeutic effects in more detail, particularly in the treatment of neurodegenerative diseases. Another direction is to explore its potential use in materials science, particularly as a polymer additive or as a precursor for the synthesis of other materials. Additionally, further research could be done to better understand its mechanism of action, which could lead to the development of more targeted and effective therapies.
Synthesis Methods
The synthesis of 2,3-dihydro-1H-inden-5-yl(3,4-dimethoxybenzyl)amine involves a multi-step process. The first step is the synthesis of 3,4-dimethoxybenzaldehyde, which is then reacted with 2,3-dihydro-1H-inden-5-ylamine to form the intermediate product. This intermediate is then reduced to the final product using a reducing agent such as sodium borohydride.
Scientific Research Applications
2,3-dihydro-1H-inden-5-yl(3,4-dimethoxybenzyl)amine has been found to have potential applications in a variety of fields. In organic chemistry, it has been used as a building block for the synthesis of other compounds. In materials science, it has been studied for its potential use as a polymer additive or as a precursor for the synthesis of other materials.
properties
IUPAC Name |
N-[(3,4-dimethoxyphenyl)methyl]-2,3-dihydro-1H-inden-5-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO2/c1-20-17-9-6-13(10-18(17)21-2)12-19-16-8-7-14-4-3-5-15(14)11-16/h6-11,19H,3-5,12H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UWHNNZLUWCQCKA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CNC2=CC3=C(CCC3)C=C2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-dihydro-1H-inden-5-yl(3,4-dimethoxybenzyl)amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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